Cas no 1155470-60-2 ((Furan-2-yl)(4-methoxyphenyl)methanamine)
(Furan-2-yl)(4-methoxyphenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (furan-2-yl)(4-methoxyphenyl)methanamine
- furan-2-yl-(4-methoxyphenyl)methanamine
- (Furan-2-yl)(4-methoxyphenyl)methanamine
-
- MDL: MFCD12175534
- Inchi: 1S/C12H13NO2/c1-14-10-6-4-9(5-7-10)12(13)11-3-2-8-15-11/h2-8,12H,13H2,1H3
- InChI Key: DNNAXLMASPIHDI-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(C1C=CC(=CC=1)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 190
- XLogP3: 1.5
- Topological Polar Surface Area: 48.4
(Furan-2-yl)(4-methoxyphenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM448453-250mg |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95%+ | 250mg |
$353 | 2023-03-07 | |
| Chemenu | CM448453-500mg |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95%+ | 500mg |
$648 | 2023-03-07 | |
| Chemenu | CM448453-1g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95%+ | 1g |
$822 | 2023-03-07 | |
| Enamine | EN300-248875-0.05g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-248875-0.1g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-248875-0.25g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-248875-0.5g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-248875-1.0g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-248875-2.5g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-248875-5.0g |
(furan-2-yl)(4-methoxyphenyl)methanamine |
1155470-60-2 | 95% | 5.0g |
$2152.0 | 2024-06-19 |
(Furan-2-yl)(4-methoxyphenyl)methanamine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (Furan-2-yl)(4-methoxyphenyl)methanamine
Introduction to (Furan-2-yl)(4-methoxyphenyl)methanamine and Its Significance in Modern Chemical Research
(Furan-2-yl)(4-methoxyphenyl)methanamine, with the CAS number 1155470-60-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of both a furan ring and a methoxy-substituted phenyl group makes it a structurally intriguing candidate for further exploration.
The compound's molecular structure, featuring a methanamine linkage between the two aromatic rings, contributes to its potential biological activity. Such structural motifs are often explored in drug discovery due to their ability to interact with biological targets in specific ways. The furan ring, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the design of bioactive molecules.
In recent years, there has been a growing interest in the development of molecules that can modulate neurological pathways. The structural features of (Furan-2-yl)(4-methoxyphenyl)methanamine suggest that it may have potential applications in this area. Studies have begun to explore its interactions with various enzymes and receptors involved in neurotransmission. Preliminary computational studies indicate that this compound may exhibit properties suitable for use as an intermediate in the synthesis of potential neuroactive agents.
One of the most exciting aspects of this compound is its versatility in chemical synthesis. The methoxy group on the phenyl ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has already led to several innovative synthetic strategies being developed, which could have broader implications for medicinal chemistry beyond just this single compound.
The field of chemical biology has seen significant advancements in the use of computational methods to predict biological activity. These methods are particularly useful for compounds like (Furan-2-yl)(4-methoxyphenyl)methanamine, where traditional experimental screening might be time-consuming and resource-intensive. By leveraging machine learning algorithms and large datasets, researchers can rapidly identify potential lead compounds and optimize their properties before moving into more costly experimental validation.
Recent research has also highlighted the importance of green chemistry principles in drug development. The synthesis of (Furan-2-yl)(4-methoxyphenyl)methanamine has been approached with an emphasis on sustainability, using catalytic methods that minimize waste and energy consumption. These efforts align with broader trends in the pharmaceutical industry towards more environmentally friendly practices.
The potential applications of this compound extend beyond neurological research. Its structural motifs are also relevant in the development of anti-inflammatory agents and other therapeutic interventions. The ability to modulate biological pathways with precision is key to developing effective treatments for a wide range of diseases.
In conclusion, (Furan-2-yl)(4-methoxyphenyl)methanamine represents a promising area of research with significant potential for future developments. Its unique structural features and versatility in chemical synthesis make it an attractive candidate for further exploration. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.
1155470-60-2 ((Furan-2-yl)(4-methoxyphenyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)